Cas no 22342-18-3 (1-Pentanone,1-(4-morpholinyl)-)

• Product Name: 1-Pentanone,1-(4-morpholinyl)-
• CAS No: 22342-18-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 279107
• PubChem ID: 304104
• Update Time: 2025-04-19

1-Pentanone,1-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,1-(4-morpholinyl)-
• 1-morpholin-4-ylpentan-1-one
• 1-(morpholin-4-yl)pentan-1-one
• 4-(1-oxopentyl)morpholine
• 4-pentanoyl-morpholine
• 4-Valeryl-morpholin
• 4-valeryl-morpholine
• AC1L7481
• NSC195033
• Pentanoic acid, morpholide
• STK182235
• SureCN253804
• Valeriansaeure-morpholid
• AASPBTJOWALDEO-UHFFFAOYSA-N
• NSC-195033
• SCHEMBL253804
• AKOS003847094
• 1-morpholinopentan-1-one
• DTXSID80307781
• 1-MORPHOLINO-1-PENTANONE
• 22342-18-3

• Inchi： 1S/C9H17NO2/c1-2-3-4-9(11)10-5-7-12-8-6-10/h2-8H2,1H3
• InChI Key： AASPBTJOWALDEO-UHFFFAOYSA-N
• SMILES： O1CCN(C(CCCC)=O)CC1

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.011
• Boiling Point: 298.3°Cat760mmHg
• Flash Point: 134.2°C
• Refractive Index: 1.463
• PSA: 29.54
• LogP: 0.97330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines